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Compound of Interest

Compound Name: 4-Thioureidobenzoic acid

Cat. No.: B1300826

Disclaimer: As of the date of this document, a comprehensive, officially published Safety Data
Sheet (SDS) for 4-Thioureidobenzoic acid (CAS 7366-56-5) is not readily available. The
following guide has been compiled by inferring the potential hazards from its constituent
chemical moieties: Thiourea and substituted Benzoic Acids. This information is intended for
researchers, scientists, and drug development professionals to facilitate a conservative risk
assessment. It is imperative to handle this compound with extreme caution, assuming it
possesses the combined hazards of its structural components. All handling should be
performed by trained personnel within a controlled laboratory setting.

Inferred Hazard Profile of 4-Thioureidobenzoic Acid

4-Thioureidobenzoic acid incorporates the structural features of both thiourea and a benzoic
acid derivative. Therefore, it is prudent to assume it shares the hazardous properties of both.
The primary hazards are likely driven by the thiourea component, which is classified as an oral
toxin, a suspected carcinogen, and a suspected reproductive toxin.[1][2] The benzoic acid
moiety typically contributes to irritant properties.

Table 1: Inferred GHS Classification for 4-Thioureidobenzoic Acid
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Inferred Hazard

Hazard Class Category Basis of Inference
Statement
Based on Thiourea
o H301/H302: Toxic or and various benzoic
Acute Toxicity, Oral Category 3/4 ) ) o
Harmful if swallowed acid derivatives.[1][2]
[3]
] o H351: Suspected of Based on Thiourea.[1]
Carcinogenicity Category 2 )
causing cancer [2]
H361d: Suspected of )
) L ) Based on Thiourea.[1]
Reproductive Toxicity Category 2 damaging the unborn
: [4]
child
) ) Based on Thiourea
Skin H315: Causes skin _
) o Category 2 o and substituted
Corrosion/Irritation irritation , ,
benzoic acids.[2][5]
Serious Eye H319: Causes serious  Based on substituted
- Category 2 o o
Damage/Irritation eye irritation benzoic acids.[5][6]
) S H317: May cause an )
Skin Sensitization Category 1 o ) Based on Thiourea.[2]
allergic skin reaction
Hazardous to the H411: Toxic to aquatic )
] ] ] ] } Based on Thiourea.[1]
Aquatic Environment, Category 2 life with long lasting

Chronic

effects

[4]

Inferred Hazard Pictograms:

Signal Word:DANGER

Safety Data from Constituent Moieties

The following tables summarize the known safety data for Thiourea and provide a comparison
of related 4-substituted benzoic acids.

Thiourea (CAS: 62-56-6)
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Thiourea is the most significant contributor to the inferred systemic and chronic hazards of 4-

Thioureidobenzoic acid.

Table 2: GHS Classification and Statements for Thiourea

Hazard Class Category Hazard Statement
o H301/H302: Toxic / Harmful if
Acute Toxicity, Oral Category 3/4
swallowed.[1][2]
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[1][2]
H361d: Suspected of
Reproductive Toxicity Category 2 damaging the unborn child.[1]

[4]

Hazardous to the Aquatic
) ) Category 2
Environment, Chronic

H411: Toxic to aquatic life with
long lasting effects.[1][4]

Table 3: Quantitative Toxicity Data for Thiourea

Endpoint Value Species Source
Oral LD50 125 mg/kg Rat [21[7]
Oral LD50 2000-2500 mg/kg Rat [8]
Dermal LD50 >2800 mg/kg Rabbit [1]18]

Note: Discrepancies in LD50 values exist across different sources, highlighting the importance

of treating the substance as highly toxic.

Comparative Data for 4-Substituted Benzoic Acids

These compounds provide insight into the potential irritant and acute toxic properties of the

benzoic acid portion of the molecule.

Table 4. Comparative GHS Hazards of 4-Substituted Benzoic Acids
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Compound CAS No. GHS Hazard Statements

H302: Harmful if swallowed.[5]

[9]H315: Causes skin irritation.
4-Chlorobenzoic acid 74-11-3 [5]H319: Causes serious eye

irritation.[5]H335: May cause

respiratory irritation.[5]

H302: Harmful if swallowed.[3]
4-Nitrobenzoic acid 62-23-7 [10]H319: Causes serious eye
irritation.[10]

Generally not classified as
hazardous under GHS, but

4-lodobenzoic acid 619-58-9 irritation should still be
considered a potential hazard.
[11]

Safety and Handling Precautions

Based on the inferred hazard profile, the following precautions are mandatory.

Engineering Controls

o Work must be conducted in a certified chemical fume hood to avoid inhalation of dust.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described in OSHA's
29 CFR 1910.133 or European Standard EN166.[5]

o Skin Protection: Wear nitrile gloves (double-gloving is recommended). Ensure gloves are
compatible with the substance and dispose of them immediately after use. Wear a
chemically resistant lab coat.[5]
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» Respiratory Protection: If there is a risk of dust generation that cannot be controlled by a
fume hood, a NIOSH/MSHA-approved respirator with an appropriate particulate filter should
be used.

Handling Procedures

» Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe dust. Minimize dust generation and accumulation.[1][5]

Wash hands thoroughly after handling, even if gloves were worn.[9]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[9]

Prepare solutions in the fume hood.

Keep containers tightly closed when not in use.

Storage

» Store locked up in a designated, well-ventilated, cool, and dry area.[1]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5]

o Keep container tightly closed and protected from direct sunlight and moisture.[1]

First Aid Measures
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Exposure First Aid Instructions

Rinse mouth. Immediately call a POISON
If Swallowed CENTER or doctor/physician. Do NOT induce
vomiting.[2][9]

Immediately take off all contaminated clothing.
) Wash with plenty of soap and water. If skin
If on Skin S ) )
irritation or an allergic reaction occurs, get

medical advice/attention.[2]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : . N :
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Remove victim to fresh air and keep at rest in a
If Inhaled position comfortable for breathing. If exposed or

concerned, get medical advice/attention.[2]

Spill and Disposal

o Spills: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material.
Carefully sweep up and place into a suitable, sealed container for disposal. Avoid generating
dust. Ventilate the area and wash the spill site after material pickup is complete.[1]

o Disposal: Dispose of contents and container to an approved hazardous waste disposal plant
in accordance with all local, state, and federal regulations. Do not empty into drains.[1]

Experimental Protocols for Hazard Assessment

The following are descriptions of standard OECD guidelines used to determine the types of
hazards inferred for 4-Thioureidobenzoic acid.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425)

These guidelines are used to assess the health hazards likely to arise from a single, short-term
oral exposure to a substance.[12]
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Principle: The test substance is administered orally by gavage to fasted rodents (typically
rats) in a stepwise procedure using defined dose levels.[12][13]

Methodology (Acute Toxic Class Method - OECD 423): The test starts with a group of three
animals at a specific dose level (e.g., 300 mg/kg). The outcome (mortality or survival)
determines the next step: if mortality is observed, the test is repeated at a lower dose level; if
no mortality, it is repeated at a higher dose level. This process allows for the classification of
the substance into a GHS category with a minimal number of animals.[14]

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, respiratory patterns, etc.), and body weight changes for at least 14 days.[13] A
gross necropsy is performed on all animals at the end of the study.

Carcinogenicity Studies (OECD Guideline 451)

This guideline is used to observe test animals for a major portion of their lifespan for the
development of neoplastic lesions after prolonged exposure to a test substance.[15]

e Principle: The test substance is administered daily to groups of rodents (e.g., rats and mice)
for an extended period, typically 18-24 months.[16][17]

Methodology: At least three dose levels plus a concurrent control group are used, with a
minimum of 50 animals of each sex per group.[17] The highest dose is chosen to produce
some toxicity but not significant mortality from effects other than tumors. The substance is
usually administered in the diet, drinking water, or by gavage.[18]

Observations: Animals are monitored for clinical signs of toxicity and the presence of
palpable masses. A complete histopathological examination is performed on all organs and
tissues from all animals.[16] The data are statistically analyzed to identify any increase in

tumor incidence.[17]

Reproductive/Developmental Toxicity (OECD Guidelines
421, 422, 443)

These studies are designed to provide information on the effects of a substance on
reproductive performance and the development of offspring.[19][20]
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 Principle: The test substance is administered to sexually mature male and female rodents
before and during mating, and to females throughout gestation and lactation.[21][22]

» Methodology (Extended One-Generation Study - OECD 443): Parental (P) animals are
exposed to graduated doses. Effects on mating, fertility, pregnancy, and maternal behavior
are evaluated. The first-generation (F1) offspring are also exposed and assessed for
developmental effects, including growth, viability, and functional integrity of their nervous,
immune, and reproductive systems.[22]

e Observations: Endpoints include fertility indices, number of live/dead pups, pup weight,
clinical observations, and detailed histopathology of the reproductive organs of both P and
F1 generations.[21]

Visualized Workflows

The following diagrams illustrate logical workflows for handling and assessing the risks of 4-
Thioureidobenzoic acid.
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Preparation & Assessment

1. Risk Assessment
- Review inferred SDS data
- Evaluate quantities & procedure
- Identify exposure routes

'

2. Select Controls
- Fume Hood (Primary)
- Closed System (for large scale)

'

3. Select PPE
- Double Nitrile Gloves
- Safety Goggles / Face Shield
- Lab Coat
- Respirator (if required)

Exedution

4. Handling Procedures
- Work within fume hood
- Weigh carefully to avoid dust
- Keep container closed
- Use spatula/scoop

5. Decontamination & Waste

- Clean surfaces with appropriate solvent
- Collect all waste in sealed container
- Label as 'Hazardous Waste'

Post-Handling

6. Storage
- Store locked up
- Cool, dry, ventilated area
- Away from incompatibles

'

Emergency Preparedness

- Know location of eyewash/shower

- Have spill kit ready
- Know first aid procedures

Safe Handling Workflow for Hazardous Chemical Powders

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of hazardous powders like 4-
Thioureidobenzoic acid.

Logical Flow for Hazard Profile Inference

4-Thioureidobenzoic Acid
(Target Compound)

Strugtural Compgnents

Thiourea Moiety Benzoic Acid Moiety

Available Safety Data

SDS for Thiourea
- Carcinogen (Cat 2)
- Repro. Toxin (Cat 2)

SDSs for Substituted
Benzoic Acids

- Irritant (Skin/Eye)

- Acute Toxin (Oral) - Acute Toxin (Oral)

- Aquatic Toxin

Inferred Hazard Profile
Assumes combined hazards

- Handle as Carcinogen,
Reproductive Toxin, Acute Toxin,
tant.

Click to download full resolution via product page

Caption: The logical process for inferring the hazards of 4-Thioureidobenzoic acid.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1300826?utm_src=pdf-body
https://www.benchchem.com/product/b1300826?utm_src=pdf-body
https://www.benchchem.com/product/b1300826?utm_src=pdf-body-img
https://www.benchchem.com/product/b1300826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Safety and Handling of 4-
Thioureidobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300826#4-thioureidobenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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